Cas no 113779-18-3 (1-(benzo[e]pyren-4-yl)ethanone)

1-(benzo[e]pyren-4-yl)ethanone structure
113779-18-3 structure
Product Name:1-(benzo[e]pyren-4-yl)ethanone
CAS No:113779-18-3
MF:C22H14O
MW:294.345965862274
CID:1201242
PubChem ID:188806
Update Time:2025-04-20

1-(benzo[e]pyren-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(benzo[e]pyren-4-yl)ethanone
    • 4-acetylbenzo[e]pyrene
    • Ethanone, 1-benzo(e)pyren-4-yl-
    • 1-Benzo(e)pyren-4-ylethanone
    • 1-(Benzo[e]pyren-4-yl)ethan-1-one
    • 1-benzo[e]pyren-4-ylethanon
    • 113779-18-3
    • DTXSID40921189
    • AKOS015904901
    • Inchi: 1S/C22H14O/c1-13(23)20-12-14-6-4-9-17-15-7-2-3-8-16(15)18-10-5-11-19(20)22(18)21(14)17/h2-12H,1H3
    • InChI Key: HIHZAFZPEKOQLW-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=C2C=CC=C3C4C=CC=CC=4C4=CC=CC=1C4=C32

Computed Properties

  • Exact Mass: 294.10452
  • Monoisotopic Mass: 294.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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